3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1H-indol-2-one
• InChI: InChI=1S/C19H19NO3/c1-11-8-13(3)14(9-12(11)2)17(21)10-19(23)15-6-4-5-7-16(15)20-18(19)22/h4-9,23H,10H2,1-3H3,(H,20,22)
• InChI Key: USRORBOLLJWNMP-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C(=O)CC2(C3=CC=CC=C3NC2=O)O)C)C
• Canonical SMILES: CC1=CC(=C(C=C1C)C(=O)CC2(C3=CC=CC=C3NC2=O)O)C

Description

3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as A-769662, and it has been studied extensively for its role in regulating metabolic processes in the body.

Mechanism of Action

The mechanism of action of A-769662 involves the activation of AMPK, which is a key regulator of cellular energy metabolism. AMPK is activated by an increase in the AMP/ATP ratio, which occurs during cellular stress or energy depletion. A-769662 mimics the effect of AMP on AMPK, leading to its activation. Activated AMPK then regulates various metabolic pathways, including glucose uptake, fatty acid oxidation, and protein synthesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of A-769662 are primarily related to its role in regulating metabolic processes in the body. A-769662 has been shown to improve insulin sensitivity and glucose uptake in skeletal muscle cells, which can help to prevent and treat metabolic disorders such as type 2 diabetes. A-769662 has also been shown to inhibit the growth of cancer cells by inducing apoptosis and autophagy, which can help to prevent and treat cancer. In neuroprotection, A-769662 has been shown to protect neurons from oxidative stress and inflammation, which can help to prevent and treat neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of A-769662 for lab experiments is its specificity for AMPK activation. A-769662 has been shown to activate AMPK without affecting other signaling pathways, which can help to ensure the specificity of the experimental results. However, one of the limitations of A-769662 is its potential toxicity at high concentrations. A-769662 has been shown to induce apoptosis in some cell types at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of A-769662, including the development of more potent and selective AMPK activators, the investigation of the role of A-769662 in other metabolic pathways, and the exploration of its potential therapeutic applications in various diseases. Additionally, the study of A-769662 in combination with other drugs or treatments may provide new insights into its mechanisms of action and potential therapeutic benefits.

Synthesis Methods

The synthesis of A-769662 involves several steps, including the reaction of 1,3-dihydroindol-2-one with 2,4,5-trimethylphenylacetic acid to form an intermediate compound. The intermediate compound is then reacted with oxalyl chloride and dimethylformamide to form the final product, 3-hydroxy-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one. The synthesis method of A-769662 has been optimized to ensure the purity and yield of the final product.

Scientific Research Applications

A-769662 has been studied extensively for its potential applications in various fields, including metabolic regulation, cancer treatment, and neuroprotection. In metabolic regulation, A-769662 has been shown to activate AMP-activated protein kinase (AMPK), which is a key regulator of cellular energy metabolism. A-769662 has also been shown to improve insulin sensitivity and glucose uptake in skeletal muscle cells. In cancer treatment, A-769662 has been shown to inhibit the growth of cancer cells by inducing apoptosis and autophagy. In neuroprotection, A-769662 has been shown to protect neurons from oxidative stress and inflammation.